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Compound of Interest

Compound Name: 1-Octen-3-one-d5

Cat. No.: B12368113

Get Quote

This guide provides critical safety and logistical information for handling 1-Octen-3-one-d5, a

deuterated ketone. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals by outlining proper handling, personal

protective equipment (PPE), and disposal protocols. While a specific Safety Data Sheet (SDS)

for 1-Octen-3-one-d5 is not readily available, the information presented is based on the

hazards associated with the parent compound, 1-Octen-3-one, and general practices for

handling volatile organic compounds and deuterated substances.

Hazard Identification and Physical Properties
1-Octen-3-one is a flammable liquid and vapor that can cause skin and serious eye irritation

and is harmful if swallowed[1][2]. The deuterated form is expected to have similar properties.
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Property Data (for 1-Octen-3-one)

Appearance Colorless to pale yellow liquid[3]

Odor Mushroom, earthy[3][4]

Boiling Point 174 °C / 345.2 °F @ 760 mmHg

Flash Point 68 °C / 154.4 °F

Vapor Density 4.42

Hazards

Flammable liquid and vapor, Harmful if

swallowed, Causes skin irritation, Causes

serious eye irritation

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases, and strong reducing agents

Operational Plan: Safe Handling Protocol
Adherence to a strict operational workflow is crucial to minimize exposure and mitigate risks. All

handling of 1-Octen-3-one-d5 should be performed in a well-ventilated area, preferably within

a certified chemical fume hood.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber). Double gloving is

recommended.

Ketones can degrade many

common glove materials; butyl

or thick nitrile gloves offer

superior protection.

Eye Protection
Tightly fitting safety goggles or

a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin and Body Protection
Flame-retardant lab coat and

closed-toe shoes.

To protect against accidental

spills and potential

flammability.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To minimize inhalation of

vapors.

Experimental Workflow
The following diagram outlines the procedural flow for the safe handling of 1-Octen-3-one-d5.
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Caption: Workflow for the safe handling and disposal of 1-Octen-3-one-d5.
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Disposal Plan
Proper disposal of 1-Octen-3-one-d5 and any contaminated materials is critical to ensure

environmental protection and regulatory compliance.

Waste Segregation and Labeling
Waste Collection: All waste contaminated with 1-Octen-3-one-d5, including unused product,

contaminated consumables (e.g., pipette tips, gloves), and rinse water, must be collected in

a designated, properly sealed, and chemically compatible hazardous waste container. Do not

mix with other waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "1-Octen-3-one-d5".

Storage and Final Disposal
Temporary Storage: Store the sealed hazardous waste container in a cool, dry, and well-

ventilated secondary containment area, away from incompatible materials.

Final Disposal: The disposal of 1-Octen-3-one-d5 must be conducted through a licensed

hazardous waste disposal company. Follow all local, state, and federal regulations for the

disposal of hazardous chemical waste. Contact your institution's EHS department to arrange

for pickup and proper disposal. Puncture containers to prevent re-use and bury at an

authorized landfill where regulations permit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemos.de [chemos.de]

2. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12368113/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-octen-3-one-d5
https://www.benchchem.com/product/b12368113/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-octen-3-one-d5
https://www.benchchem.com/product/b12368113/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-octen-3-one-d5
https://www.benchchem.com/product/b12368113/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-1-octen-3-one-d5
https://www.benchchem.com/product/b12368113?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemos.de/import/data/msds/GB_en/4312-99-6-A0014280-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0718903&productDescription=1-OC10-3-1+97+STAB.+W+.+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. benchchem.com [benchchem.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Octen-3-
one-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368113/docs#essential-safety-and-operational-
guide-for-1-octen-3-one-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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